2-(2-(3,5-dimethylisoxazol-4-yl)ethyl)-6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-6-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3-one
• InChI: InChI=1S/C20H18FN5O4/c1-11-14(12(2)29-24-11)8-9-26-18(27)7-5-16(23-26)20-22-19(25-30-20)13-4-6-17(28-3)15(21)10-13/h4-7,10H,8-9H2,1-3H3
• InChI Key: MZZGFKJDZPMSFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCN2C(=O)C=CC(=N2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)F
• Molecular Formula: C20H18FN5O4
• Molecular Weight: 411.4 g/mol
• CAS No.: 1396868-72-6

Description

2-(2-(3,5-dimethylisoxazol-4-yl)ethyl)-6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H18FN5O4 and its molecular weight is 411.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Transformations and Synthetic Applications

Pyridazinone Transformations : The transformations of pyridazinone rings into various other heterocyclic compounds demonstrate the versatility of pyridazinone scaffolds in synthetic chemistry. For example, the transformation of methyl 3-dimethylamino-2-(1-methoxycarbonyl-4-oxo-4H-pyrido[1,2-a]pyrazin-3-yl)acrylate into imidazo-[1,2-a]pyridines, irmdazo[1,2-a]pyrimidines, and 2-oxa-6a, 10c-diazaaceanthrylenes highlights the potential for creating diverse heterocyclic compounds from pyridazinone derivatives (Kolar, Tislér, & Pizzioli, 1996).

Synthetic Intermediates : Pyridazinones have been used as synthetic intermediates for the formation of new hydrazides, hydrazidoyl chlorides, and the highly reactive nitrile imine species. These intermediates further facilitate the synthesis of substituted 1,2,4,5-tetrazines, 1,2,4-triazoles, and 1,3,4-oxadiazoles, showcasing the utility of pyridazinone moieties in constructing a wide array of heterocyclic compounds with potential biological activities (Shams, 1984).

Potential Applications in Research

Anticancer and Antiangiogenic Properties : Pyridazinone derivatives have been evaluated for their anticancer, antiangiogenic, and antioxidant properties. A series of pyridazinone derivatives exhibited inhibitory effects on the viability of human cancer cell lines, including liver, breast, and leukemia cells. Some compounds demonstrated potent antiangiogenic activity, indicating their potential for research applications in cancer treatment and angiogenesis studies (Kamble et al., 2015).

Antimicrobial and Antioxidant Activities : The synthesis and biological evaluation of various heterocyclic compounds derived from pyridazinone scaffolds have shown antimicrobial and antioxidant activities. These studies highlight the potential of pyridazinone derivatives in developing new antimicrobial agents and exploring their roles in oxidative stress-related research (Abdel, 1991).